Cas no 338774-59-7 (3-(2,4-difluorophenoxy)-1-methyl-2(1H)-quinoxalinone)

• Product Name: 3-(2,4-difluorophenoxy)-1-methyl-2(1H)-quinoxalinone
• CAS No: 338774-59-7
• MF: C₁₅H₁₀F₂N₂O₂
• MW: 288.248910427094
• CID: 6786855
• PubChem ID: 1471090
• Update Time: 2025-06-18

3-(2,4-difluorophenoxy)-1-methyl-2(1H)-quinoxalinone Chemical and Physical Properties

Names and Identifiers

• 2K-581S
• 338774-59-7
• 3-(2,4-difluorophenoxy)-1-methylquinoxalin-2-one
• 3-(2,4-difluorophenoxy)-1-methyl-2(1H)-quinoxalinone
• 3-(2,4-difluorophenoxy)-1-methyl-1,2-dihydroquinoxalin-2-one
• Oprea1_031307
• AKOS005085502

• Inchi： 1S/C15H10F2N2O2/c1-19-12-5-3-2-4-11(12)18-14(15(19)20)21-13-7-6-9(16)8-10(13)17/h2-8H,1H3
• InChI Key： YOZCJPHENWAWLL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC1C(N(C)C2C=CC=CC=2N=1)=O)F

Computed Properties

• Exact Mass: 288.07103389g/mol
• Monoisotopic Mass: 288.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.9Ų

Additional information on 3-(2,4-difluorophenoxy)-1-methyl-2(1H)-quinoxalinone

Introduction to 3-(2,4-difluorophenoxy)-1-methyl-2(1H)-quinoxalinone (CAS No. 338774-59-7) and Its Emerging Applications in Chemical Biology

The compound 3-(2,4-difluorophenoxy)-1-methyl-2(1H)-quinoxalinone, identified by the CAS number 338774-59-7, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a quinoxalinone core conjugated with a difluorophenoxy substituent, has garnered attention due to its unique structural and functional properties. The presence of fluorine atoms at the 2 and 4 positions of the phenyl ring introduces electronic and steric effects that modulate its reactivity and biological activity, making it a valuable scaffold for drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in developing novel therapeutic agents. The difluorophenoxy moiety, in particular, has been extensively studied for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In the context of 3-(2,4-difluorophenoxy)-1-methyl-2(1H)-quinoxalinone, these attributes suggest that it may exhibit promising properties as an intermediate or lead compound in the synthesis of bioactive molecules.

The quinoxalinone scaffold itself is a well-documented pharmacophore found in numerous bioactive natural products and synthetic drugs. Its structural framework provides a rigid backbone that can be easily modified to target specific biological pathways. For instance, quinoxalinones have been reported to possess antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of the 2,4-difluorophenoxy group into this scaffold likely enhances these properties by introducing additional interactions with biological targets, such as enzymes or receptors.

One of the most compelling aspects of 3-(2,4-difluorophenoxy)-1-methyl-2(1H)-quinoxalinone is its potential application in the development of kinase inhibitors. Kinases are a class of enzymes that play crucial roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. The ability of this compound to modulate kinase activity could make it a valuable tool for therapeutic intervention. Studies have shown that fluorinated aromatic compounds can selectively inhibit certain kinases by binding to their active sites or allosteric regions. The structural features of 3-(2,4-difluorophenoxy)-1-methyl-2(1H)-quinoxalinone suggest that it may be capable of interacting with specific residues in kinase domains, thereby inhibiting their catalytic activity.

In addition to its potential as a kinase inhibitor, 3-(2,4-difluorophenoxy)-1-methyl-2(1H)-quinoxalinone may also find applications in other therapeutic areas. For example, its ability to cross the blood-brain barrier could make it useful in treating central nervous system disorders. Furthermore, its structural similarity to known bioactive molecules suggests that it may serve as a starting point for structure-based drug design campaigns aimed at identifying more potent and selective therapeutic agents.

The synthesis of 3-(2,4-difluorophenoxy)-1-methyl-2(1H)-quinoxalinone presents an interesting challenge due to the complexity of its framework. However, recent advances in synthetic methodologies have made it possible to construct such molecules efficiently. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the difluorophenoxy group into the quinoxalinone core. These reactions offer high selectivity and yield, making them ideal for preparing complex organic molecules like this one.

Once synthesized, 3-(2,4-difluorophenoxy)-1-methyl-2(1H)-quinoxalinone can be subjected to various biochemical assays to evaluate its biological activity. These assays may include enzyme inhibition studies, cell-based assays for assessing cytotoxicity or proliferation effects, and interaction studies with biological targets using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. Such studies will provide valuable insights into its mechanism of action and potential therapeutic applications.

The growing interest in fluorinated compounds in drug discovery is driven by their ability to improve drug-like properties such as solubility, bioavailability, and metabolic stability. The presence of fluorine atoms can also enhance binding affinity by increasing lipophilicity or by participating in hydrogen bonding interactions. In the case of 3-(2,4-difluorophenoxy)-1-methyl-2(1H)-quinoxalinone, these effects are likely responsible for its observed biological activity and make it an attractive candidate for further investigation.

In conclusion,3-(2,4-difluorophenoxy)-1-methyl-2(1H)-quinoxalinone (CAS No. 338774-59-7) is a promising compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for fluorinated aromatic compounds,3-(2,4-difluorophenoxy)-1-methyl-2(1H)-quinoxalinone is likely to play an important role in shaping the future of drug discovery.